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Compound of Interest

Compound Name:

[2-(3-

Methylphenoxy)phenyl]methanami

ne

CAS No.: 893752-87-9

Cat. No.: B2855345

Get Quote

A Note on Nomenclature: The compound 2-(3-Tolyloxy)benzylamine is more commonly and

formally referred to as 2-(3-Methylphenoxy)benzylamine. The terms "tolyloxy" and

"methylphenoxy" are chemically synonymous. This guide will use the name 2-(3-

Methylphenoxy)benzylamine and its corresponding CAS number.

CAS Number: 91933-72-1

This guide provides a comprehensive overview of the chemical and physical properties, safety

data, handling procedures, and potential applications of 2-(3-Methylphenoxy)benzylamine,

tailored for researchers, scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe and effective use in a research and development setting. While specific experimental

data for 2-(3-Methylphenoxy)benzylamine is not widely published, properties can be inferred

from structurally similar compounds like benzylamine.
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Table 1: Physicochemical Properties of Benzylamine (as a reference)

Property Value Source

Molecular Formula C7H9N

Molar Mass 107.156 g/mol

Appearance
Colorless to slightly yellowish

liquid

Odor Amine-like

Density 0.981 g/cm³ (20 °C)

Melting Point 10 °C

Boiling Point 184 - 185 °C

Solubility in water Miscible

Vapor Pressure 0.662 mmHg at 25 °C

Flash Point 65 °C

It is crucial to experimentally determine the properties of 2-(3-Methylphenoxy)benzylamine for

precise applications.

Section 2: Safety and Hazard Information
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

and data from similar benzylamine compounds, 2-(3-Methylphenoxy)benzylamine is expected

to be a hazardous substance. The following hazard statements and precautionary measures

are based on data for benzylamine and should be considered minimal precautions for handling

2-(3-Methylphenoxy)benzylamine.[1]

Hazard Statements:[1]

H227: Combustible liquid.

H302 + H312: Harmful if swallowed or in contact with skin.
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H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.[1]

H412: Harmful to aquatic life with long lasting effects.[1]

Precautionary Statements:[1]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/ shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Toxicological Information: While specific toxicological data for 2-(3-Methylphenoxy)benzylamine

is limited, data for benzylamine indicates an oral LD50 of 552 mg/kg in rats. Chronic exposure

to related aromatic amines has been linked to various health concerns, including potential

carcinogenicity and mutagenicity.[2] Therefore, it is imperative to handle this compound with

appropriate engineering controls and personal protective equipment to minimize exposure.

Section 3: Experimental Protocols and Handling
3.1 Personal Protective Equipment (PPE)
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When handling 2-(3-Methylphenoxy)benzylamine, a comprehensive PPE strategy is mandatory

to prevent skin and eye contact, and inhalation.

Caption: Mandatory PPE for handling 2-(3-Methylphenoxy)benzylamine.

3.2 Handling and Storage

Handling: All manipulations of 2-(3-Methylphenoxy)benzylamine should be conducted in a

well-ventilated chemical fume hood.[3] Avoid the formation of aerosols or mists.[4] Use non-

sparking tools and take precautionary measures against static discharge.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as acids, oxidizing agents, and sources of ignition.[5][6] Keep containers tightly closed to

prevent exposure to air and moisture.[6] The storage area should be designated for corrosive

and combustible materials.

3.3 Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[3]

Remove all sources of ignition.[3] Contain the spill using an inert absorbent material like sand

or vermiculite.[5] Do not allow the material to enter drains or waterways.[3] Contaminated

materials should be placed in a sealed, labeled container for proper disposal.[5] For skin or eye

contact, flush with copious amounts of water for at least 15 minutes and seek immediate

medical attention.[7]

3.4 Disposal

Waste materials containing 2-(3-Methylphenoxy)benzylamine must be treated as hazardous

waste.[5] Dispose of the chemical and its container in accordance with local, state, and federal

regulations. One recommended method for disposal of similar compounds is incineration after

mixing with a more flammable solvent.

Section 4: Synthesis and Potential Applications
Benzylamines are a class of compounds with diverse applications in organic synthesis and

medicinal chemistry.[8] They serve as key intermediates in the preparation of pharmaceuticals,

agrochemicals, and other specialty chemicals.
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4.1 Synthesis

The synthesis of benzylamines can be achieved through various methods. A common industrial

route is the reaction of benzyl chloride with ammonia. Laboratory-scale syntheses often involve

the reduction of benzonitriles or the reductive amination of benzaldehydes.[9] The synthesis of

N-benzylamines can also be achieved by reacting a benzaldehyde with a primary amine to

form an imine, which is then hydrogenated.[10] For substituted benzylamines like 4-(4-

methylphenoxy)benzylamine, a multi-step synthesis involving the reaction of p-cresol with p-

chlorobenzonitrile followed by reduction has been described.[11]

3-Phenoxybenzaldehyde

Imine Intermediate

+ Ammonia

Ammonia

Reducing Agent
(e.g., NaBH4)

2-(3-Methylphenoxy)benzylamine

+ Reducing Agent

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of benzylamines via reductive amination.

4.2 Potential Applications in Drug Development

The benzylamine scaffold is a privileged structure in medicinal chemistry, appearing in a wide

range of biologically active molecules. The tolyloxy moiety can modulate the lipophilicity and

electronic properties of the molecule, potentially influencing its pharmacokinetic and

pharmacodynamic profile. While specific applications for 2-(3-Methylphenoxy)benzylamine are

not extensively documented, its structural motifs suggest potential for investigation in areas

such as:

Receptor Agonists/Antagonists: The amine functionality can interact with various biological

targets.

Enzyme Inhibitors: The overall structure could be tailored to fit into the active site of specific

enzymes.
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Building Block for Complex Molecules: It can serve as a versatile starting material for the

synthesis of more complex drug candidates.

Further research is necessary to fully elucidate the pharmacological potential of this compound.

Section 5: Conclusion
2-(3-Methylphenoxy)benzylamine is a chemical compound that requires careful handling due to

its potential hazards. This guide provides a foundational understanding of its properties, safety

precautions, and potential utility. Adherence to the safety protocols outlined is paramount for

any researcher working with this substance. As with any chemical, a thorough risk assessment

should be conducted before commencing any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2855345?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/726842
https://www.industrialchemicals.gov.au/sites/default/files/Benzenamine%2C%202-methoxy-_Human%20health%20tier%20II%20assessment.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/310685.pdf
https://www.echemi.com/sds/2-3-benzyloxy-4-methoxy-phenyl-ethylamine-hcl-pd180713142173.html
https://store.apolloscientific.co.uk/storage/msds/OR16591_msds.pdf
https://www.carlroth.com/medias/SDB-3549-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjY0NDd8YXBwbGljYXRpb24vcGRmfGFHWXpMMmcxTXk4NU1UZ3lNalUyTXpNeU9ETXdMMU5FUWw4ek5UUTVYMGxGWDBWT0xuQmtaZ3w1Yjg0YmQ5NGM2YmNiZTcxMjBlMDlhOGQwNDJhMThmODY5YmEwNDZjNGE0ZDFlYWM0NWRlNzU1NjYwYzE0NTdh
https://www.fishersci.com/store/msds?partNumber=AC155480050&productDescription=3-METHYLBENZYLAMINE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170827/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170827/
https://www.organic-chemistry.org/synthesis/C1N/amines/benzylicamines.shtm
https://patents.google.com/patent/US6476268B1/en
https://eureka.patsnap.com/patent-CN114560780A
https://eureka.patsnap.com/patent-CN114560780A
https://www.benchchem.com/product/b2855345/docs#an-in-depth-technical-guide-to-2-3-methylphenoxy-benzylamine
https://www.benchchem.com/product/b2855345/docs#an-in-depth-technical-guide-to-2-3-methylphenoxy-benzylamine
https://www.benchchem.com/product/b2855345/docs#an-in-depth-technical-guide-to-2-3-methylphenoxy-benzylamine
https://www.benchchem.com/product/b2855345/docs#an-in-depth-technical-guide-to-2-3-methylphenoxy-benzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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